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Compound of Interest

Compound Name: Albamycin

Cat. No.: B7559106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

Albamycin (novobiocin) stock solutions in a laboratory setting. Novobiocin is an

aminocoumarin antibiotic that serves as a valuable tool in various research applications due to

its inhibitory action on bacterial DNA gyrase and eukaryotic Hsp90.

Introduction
Novobiocin, also known as Albamycin or Cathomycin, is an antibiotic produced by

Streptomyces niveus.[1] Its primary mechanism of action in bacteria is the inhibition of DNA

gyrase, a type II topoisomerase, by binding to the GyrB subunit and blocking its ATPase

activity.[1][2] This leads to the inhibition of DNA synthesis.[3] In eukaryotic cells, novobiocin has

been shown to inhibit the C-terminal domain of Heat Shock Protein 90 (Hsp90), making it a

useful tool in cancer research and studies of protein folding.[1][4]

This document outlines the necessary steps for preparing stable and effective stock solutions

of novobiocin for use in various experimental settings, including microbiology and cell culture.

Quantitative Data Summary
The following tables summarize the key quantitative data for novobiocin and its sodium salt.

Table 1: Physicochemical Properties
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Property Novobiocin Novobiocin Sodium Salt

Molecular Formula C₃₁H₃₆N₂O₁₁[1] C₃₁H₃₅N₂NaO₁₁[5]

Molecular Weight 612.63 g/mol [1] 634.6 g/mol [5]

CAS Number 303-81-1[1] 1476-53-5[5]

Table 2: Solubility Data

Solvent Novobiocin Novobiocin Sodium Salt

Water Insoluble[6] ~100 mg/mL[4][7][8]

DMSO 100 mg/mL[6] 100 mg/mL[9]

Ethanol 100 mg/mL[6] 100 mg/mL[9]

Table 3: Recommended Storage Conditions

Form Storage Temperature Stability

Powder (desiccated) -20°C[5] ≥ 4 years[4][7]

Aqueous Solution (Sodium

Salt)
4°C Several months[10]

Aqueous Solution (Sodium

Salt)
-20°C (aliquots) Up to 6 months[10]

DMSO Stock Solution -80°C 1 year[9][11]

DMSO Stock Solution -20°C 1 month[9][11]

Table 4: Common Working Concentrations
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Application Recommended Concentration

Cell Culture Assays 50 - 1000 µg/mL[12]

Gram-positive Bacteria (MIC) 0.1 - 4 µg/mL[10]

Experimental Protocols
3.1. Preparation of Novobiocin Sodium Salt Aqueous Stock Solution (100 mg/mL)

This protocol is suitable for the more water-soluble sodium salt of novobiocin.

Materials:

Novobiocin sodium salt powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weigh the desired amount of novobiocin sodium salt powder in a sterile conical tube.

Add the appropriate volume of sterile, nuclease-free water to achieve a final concentration of

100 mg/mL.

Vortex the solution until the powder is completely dissolved. The solution should be clear.

Filter-sterilize the solution using a 0.22 µm syringe filter into a new sterile conical tube.

Aliquot the stock solution into sterile microcentrifuge tubes in volumes appropriate for your

experiments to avoid repeated freeze-thaw cycles.[9][12]
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Label the aliquots clearly with the name of the compound, concentration, date of preparation,

and store at the recommended temperature.

3.2. Preparation of Novobiocin (Free Acid) Stock Solution in DMSO or Ethanol (100 mg/mL)

This protocol is for the free acid form of novobiocin, which is insoluble in water.

Materials:

Novobiocin (free acid) powder

Anhydrous DMSO or absolute ethanol

Sterile conical tubes (e.g., 15 mL)

Vortex mixer

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weigh the desired amount of novobiocin (free acid) powder in a sterile conical tube.

Add the appropriate volume of anhydrous DMSO or absolute ethanol to reach a final

concentration of 100 mg/mL.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming may

be required for some organic solvents, but care should be taken to avoid degradation.

Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect from light,

especially if it is light-sensitive.[13]

Label the aliquots clearly and store them at the appropriate temperature.
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Caption: Mechanism of action of Novobiocin in bacteria.
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Caption: Experimental workflow for Novobiocin stock solution preparation.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling novobiocin powder and solutions.
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Handle the powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Dispose of waste according to institutional and local regulations.

Troubleshooting
Precipitation upon dilution in aqueous media: If a DMSO or ethanol stock solution

precipitates when diluted into aqueous culture media, try to decrease the final concentration,

increase the mixing speed, or warm the media slightly before adding the stock solution.

Loss of activity: Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to

degradation.[9][12] Prepare single-use aliquots. Protect solutions from light, as novobiocin

can be light-sensitive.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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